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Compound of Interest

Compound Name:
Isonicotinamide, N-

(hydroxymethyl)-

CAS No.: 13538-44-8

Cat. No.: B3347444

Get Quote

Introduction
N-(Hydroxymethyl)isonicotinamide is a specialized pyridinecarboxamide derivative utilized in

advanced chemical synthesis and pharmaceutical development. Because of its specific

functional groups—a stable pyridine ring and a reactive N-hydroxymethyl moiety—it requires

stringent handling and disposal protocols to mitigate environmental contamination and

laboratory exposure. This guide provides actionable, step-by-step procedures grounded in

mechanistic chemistry to ensure absolute operational safety and regulatory compliance.
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Property Value/Description

Chemical Name N-(Hydroxymethyl)isonicotinamide

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol

Structural Class Pyridinecarboxamide derivative

Primary Hazards

Skin Irritation (Category 2), Eye Irritation

(Category 2A), STOT SE (Category 3 -

Respiratory) [1], [2]

Incompatibilities
Strong oxidizing agents, strong bases, strong

acids [1], [2]

Mechanistic Insight: The Chemistry of Disposal
To handle N-(hydroxymethyl)isonicotinamide safely, laboratory personnel must understand the

causality behind its chemical reactivity.

Formaldehyde Release via Hydrolysis: The N-hydroxymethyl group forms a hemiaminal-like

linkage. Under strongly acidic or basic conditions, this functional group can undergo

hydrolysis, reverting to isonicotinamide and releasing formaldehyde gas. Formaldehyde is a

volatile, highly toxic carcinogen.

Causality for Protocol: This mechanism dictates why all aqueous liquid waste containing

this compound must be strictly pH-neutralized before being sealed in waste carboys.

Sealing highly acidic or basic waste could lead to the dangerous pressurization and

accumulation of toxic gas inside the container.

Environmental Recalcitrance: The pyridine heterocycle is highly stable and resists standard

biological degradation in municipal wastewater treatment facilities.

Causality for Protocol: Discharging this compound into laboratory drains is strictly

prohibited. Complete thermal destruction (incineration) is required to break the aromatic

nitrogen ring and prevent long-term aquatic toxicity [1].
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Operational Safety & Handling Protocol
Before initiating any experiment involving N-(hydroxymethyl)isonicotinamide, ensure the

following self-validating safety system is active:

Engineering Controls: Conduct all weighing, transferring, and mixing inside a certified,

properly functioning chemical fume hood to prevent the inhalation of airborne particulates [2].

Personal Protective Equipment (PPE): Don chemical-resistant nitrile gloves (double-gloving

is recommended for extended handling), chemical splash goggles, and a flame-resistant

laboratory coat [1].

Validation Step: Before beginning work, verify that the fume hood flow rate is within the safe

operational range (typically 80-120 fpm) and that a chemical spill kit containing inert

absorbent and pH indicator strips is immediately accessible.

Step-by-Step Disposal Methodologies
Protocol A: Solid Waste Disposal
This protocol applies to unreacted powder, contaminated filter papers, and disposable PPE.

Collection: Carefully sweep up any solid waste using non-sparking tools to minimize dust

generation [2].

Containment: Place the solid waste into a chemically compatible, sealable high-density

polyethylene (HDPE) container.

Labeling: Affix a standard hazardous waste label. Mark clearly as "Hazardous Solid Waste:

Pyridinecarboxamide Derivatives (Toxic/Irritant)".

Storage & Dispatch: Store the sealed container in a cool, dry, well-ventilated secondary

containment area away from strong oxidizers [2]. Dispatch to an approved waste disposal

plant for high-temperature incineration [1].

Protocol B: Liquid Waste Disposal (Aqueous & Organic)
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Segregation: Separate liquid waste into aqueous and organic streams. Never mix this

compound with strong acids or bases [1].

Aqueous Waste Neutralization:

Action: Slowly adjust the pH of any aqueous washings to a neutral range (pH 5–9).

Validation: Dip a pH indicator strip into the solution to confirm the pH is between 5 and 9.

Log the final pH on the waste manifest. This self-validating step guarantees that

formaldehyde gas will not evolve inside the sealed container.

Transfer: Pour the neutralized aqueous waste into a designated "Non-Halogenated Aqueous

Waste" carboy. For organic solvents (e.g., DMSO, methanol), transfer to the appropriate

"Organic Waste" carboy.

Final Disposal: Arrange for collection by a certified environmental health and safety (EHS)

vendor for incineration [1].

Protocol C: Spill Cleanup Methodology
Isolation: Immediately evacuate personnel from the immediate vicinity of the spill and ensure

adequate ventilation [3].

Containment (Solid): If the spill is a dry powder, gently cover it with a damp absorbent pad to

prevent aerosolization and dust formation [3], [2].

Containment (Liquid): If dissolved in a solvent, surround and cover the spill with an inert

absorbent material (e.g., vermiculite or clean sand).

Collection & Decontamination: Scoop the absorbed material into a hazardous waste bag.

Wash the contaminated surface with a mild detergent solution, followed by a water rinse,

collecting all washings as aqueous waste [3].

Waste Segregation Workflow
The following diagram illustrates the logical decision-making process for the segregation and

disposal of N-(hydroxymethyl)isonicotinamide waste.
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Figure 1: Waste segregation and disposal decision tree for N-(hydroxymethyl)isonicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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